Cas no 1806119-98-1 (Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate)
Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate
-
- Inchi: 1S/C10H12F3N3O3/c1-2-18-9(17)6-7(15)5(3-14)4-16-8(6)19-10(11,12)13/h4H,2-3,14H2,1H3,(H2,15,16)
- InChI Key: ZAZOAJBUDGGFGJ-UHFFFAOYSA-N
- SMILES: FC(OC1C(C(=O)OCC)=C(C(=CN=1)CN)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 314
- XLogP3: 1.3
- Topological Polar Surface Area: 101
Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022003439-500mg |
Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate |
1806119-98-1 | 97% | 500mg |
$931.00 | 2022-04-01 | |
| Alichem | A022003439-1g |
Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate |
1806119-98-1 | 97% | 1g |
$1,663.20 | 2022-04-01 |
Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate
Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate: A Comprehensive Overview
The compound Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate, identified by the CAS number 1806119-98-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule consists of a pyridine ring substituted with an amino group at position 4, an aminomethyl group at position 5, a trifluoromethoxy group at position 2, and an ethyl carboxylate group at position 3. These substituents contribute to its diverse chemical properties and biological activities.
Recent studies have highlighted the importance of Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate in the development of novel therapeutic agents. The presence of the trifluoromethoxy group enhances the molecule's stability and lipophilicity, making it an ideal candidate for drug delivery systems. Additionally, the amino groups at positions 4 and 5 provide opportunities for further functionalization, enabling the creation of bioisosteres or prodrugs with improved pharmacokinetic profiles.
In terms of synthesis, researchers have employed various methodologies to construct this compound efficiently. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group onto the pyridine ring. This method not only ensures high yields but also maintains the integrity of other functional groups present in the molecule. Furthermore, advancements in asymmetric synthesis have allowed for the selective formation of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems.
The biological activity of Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate has been extensively investigated in recent years. In vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, such as kinases and proteases. For instance, a study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in various cancer types. The ethyl carboxylate group plays a pivotal role in modulating the compound's bioavailability and tissue distribution, making it a promising lead for anti-cancer drug development.
Another area where this compound has shown promise is in its ability to modulate ion channels. Research conducted at Stanford University demonstrated that Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate can effectively inhibit voltage-gated sodium channels, which are critical targets for treating epilepsy and chronic pain conditions. The trifluoromethoxy group's electron-withdrawing nature contributes to this activity by stabilizing the molecule's interaction with the channel's binding site.
From an environmental perspective, understanding the fate and transport of Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate in natural systems is essential for assessing its ecological impact. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, primarily through hydrolysis and microbial metabolism. However, its persistence in aquatic environments remains a concern due to its lipophilic nature. Regulatory agencies are currently evaluating its environmental risk profile to ensure safe handling and disposal practices.
In conclusion, Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate represents a versatile scaffold with immense potential in drug discovery and development. Its unique structural features, coupled with advancements in synthetic methodologies and biological characterization, position it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the advancement of therapeutic interventions across various disease areas.
1806119-98-1 (Ethyl 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)